Cas no 27389-49-7 (3,5-Dimethylbenzohydrazide)

• Product Name: 3,5-Dimethylbenzohydrazide
• CAS No: 27389-49-7
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD01993717
• CID: 251132
• PubChem ID: 3858346
• Update Time: 2025-10-19

3,5-Dimethylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylbenzohydrazide
• Benzoic acid,3,5-dimethyl-, hydrazide
• 3,5-Dimethylbenzoic acid hydrazide
• SCHEMBL6151752
• DTXSID00397447
• VS-05378
• 3,5-dimethylbenzhydrazide
• AKOS000147726
• 27389-49-7
• MFCD01993717
• JAXXNYJSWNHITI-UHFFFAOYSA-N
• FT-0718656
• 2,3-Dihydrobenzo[1,4]dioxine-2-carbaldehyde
• W11711
• CS-0037911
• 3,5-Dimethyl-benzoic acid hydrazide
• BBL016574
• ALBB-001018
• DA-07424
• SY081751
• STK424596

• MDL： MFCD01993717
• Inchi： 1S/C9H12N2O/c1-6-3-7(2)5-8(4-6)9(12)11-10/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： JAXXNYJSWNHITI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)NN

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.098
• Refractive Index: 1.561
• PSA: 55.12

Additional information on 3,5-Dimethylbenzohydrazide

Comprehensive Overview of 3,5-Dimethylbenzohydrazide (CAS No. 27389-49-7): Properties, Applications, and Industry Insights

3,5-Dimethylbenzohydrazide (CAS No. 27389-49-7) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the increasing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention in both academic and industrial circles. Its molecular structure, characterized by a hydrazide functional group and dimethyl-substituted benzene ring, offers unique reactivity patterns suitable for catalysis and molecular design.

The compound’s CAS registry number 27389-49-7 serves as a critical identifier in global chemical databases, ensuring traceability in supply chains. Researchers frequently search for terms like "3,5-Dimethylbenzohydrazide synthesis", "CAS 27389-49-7 applications", or "hydrazide derivatives in drug discovery", reflecting its relevance in modern chemistry. Recent studies highlight its potential in green chemistry initiatives, where its derivatization pathways align with sustainable synthesis protocols.

From a technical perspective, 3,5-Dimethylbenzohydrazide exhibits notable thermal stability and solubility in polar solvents, making it a versatile building block for heterocyclic compound formation. Industry reports emphasize its utility in developing biologically active molecules, particularly in antioxidant and anti-inflammatory agent research. These applications resonate with trending topics such as "precision medicine" and "targeted drug delivery systems".

Quality control protocols for CAS No. 27389-49-7 often involve HPLC analysis and spectroscopic characterization (FTIR, NMR). Suppliers and manufacturers prioritize GMP-compliant production to meet the stringent requirements of pharmaceutical-grade materials. This aligns with frequent search queries like "buy 3,5-Dimethylbenzohydrazide" or "CAS 27389-49-7 suppliers", underscoring its commercial viability.

Emerging applications of 3,5-Dimethylbenzohydrazide extend to material science, where it acts as a precursor for coordination polymers and metal-organic frameworks (MOFs). Such innovations cater to the growing interest in energy storage materials and carbon capture technologies. The compound’s ligand properties are also explored in catalytic asymmetric synthesis, a hotspot in organic chemistry research.

Environmental and safety profiles of CAS 27389-49-7 adhere to REACH and OSHA standards, with documented biodegradability studies. This addresses contemporary concerns about eco-friendly chemicals and regulatory compliance, frequently searched alongside terms like "sustainable chemical alternatives". Analytical methods for its detection in environmental matrices are also under development, reflecting its lifecycle assessment significance.

In summary, 3,5-Dimethylbenzohydrazide (CAS No. 27389-49-7) represents a multifaceted compound bridging pharmaceutical innovation, material engineering, and green chemistry. Its optimized synthesis routes and expanding applications position it as a valuable asset in R&D portfolios, answering the demand for specialty chemicals with high-performance attributes.